N-{3-[3-Tert-Butyl-2-Methoxy-5-(2-Oxo-1,2-Dihydropyridin-3-Yl)phenyl]-1-Oxo-1h-Isochromen-7-Yl}methanesulfonamide

Specification

• Molecular Formula: C26H26N2O6S
• Molecular Weight: 494.6 g/mol
• IUPAC Name: N-[3-[3-tert-butyl-2-methoxy-5-(2-oxo-1H-pyridin-3-yl)phenyl]-1-oxoisochromen-7-yl]methanesulfonamide
• Standard InChI: InChI=1S/C26H26N2O6S/c1-26(2,3)21-12-16(18-7-6-10-27-24(18)29)11-20(23(21)33-4)22-13-15-8-9-17(28-35(5,31)32)14-19(15)25(30)34-22/h6-14,28H,1-5H3,(H,27,29)
• Standard InChI Key: KFKYTAVFBQWLAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C2=CC3=C(C=C(C=C3)NS(=O)(=O)C)C(=O)O2)C4=CC=CNC4=O

Introduction

N-{3-[3-Tert-Butyl-2-Methoxy-5-(2-Oxo-1,2-Dihydropyridin-3-Yl)phenyl]-1-Oxo-1h-Isochromen-7-Yl}methanesulfonamide is a complex organic compound with a molecular weight of 494.6 g/mol. It is identified by the PubChem Compound ID 49822093 and has several synonyms, including N-[3-[3-tert-butyl-2-methoxy-5-(2-oxo-1H-pyridin-3-yl)phenyl]-1-oxo-isochromen-7-yl]methanesulfonamide and CHEMBL2431465.

Synthesis and Applications

While specific synthesis methods for this compound are not detailed in the provided sources, compounds with similar structures often involve complex organic synthesis techniques. The presence of tert-butyl, methoxy, and pyridinyl groups suggests a multi-step synthesis involving alkylation, methylation, and possibly pyridine ring formation.

Research Findings and Future Directions

Research on compounds with similar structures often focuses on their pharmacological properties. For instance, derivatives of pyridines and isochromenes have been explored for their potential in drug development due to their ability to interact with various biological targets.

Future Research Directions

• Biological Activity Studies: Investigating the compound's interaction with enzymes or receptors could reveal potential therapeutic applications.

• Synthetic Method Optimization: Developing efficient synthesis methods would be crucial for large-scale production if the compound shows promise in biological assays.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity or reduce potential side effects could be a valuable area of research.